Cas no 839693-98-0 (7,11,15-Heptadecatrienoic acid,2-[3-(3-furanyl)propylidene]-8,12,16-trimethyl-5-(1-methylethenyl)-,(2Z,7E,11Z)-)

• Product Name: 7,11,15-Heptadecatrienoic acid,2-[3-(3-furanyl)propylidene]-8,12,16-trimethyl-5-(1-methylethenyl)-,(2Z,7E,11Z)-
• CAS No: 839693-98-0
• MF: C₃₀H₃O₃
• MW: 411.343027353287
• CID: 1817120
• Update Time: 2024-11-18

7,11,15-Heptadecatrienoic acid,2-[3-(3-furanyl)propylidene]-8,12,16-trimethyl-5-(1-methylethenyl)-,(2Z,7E,11Z)- Chemical and Physical Properties

Names and Identifiers

• 7,11,15-Heptadecatrienoic acid,2-[3-(3-furanyl)propylidene]-8,12,16-trimethyl-5-(1-methylethenyl)-,(2Z,7E,11Z)-
• 7,11,15-Heptadecatrienoic acid, 2-[3-(3-furanyl)propylidene]-8,12,16-trimethyl-5-(1-methylethenyl)-, (2Z,7E,11Z)-

• Inchi： 1S/C30H3O3/c1-23(2)10-7-11-25(5)12-8-13-26(6)16-17-28(24(3)4)18-19-29(30(31)32)15-9-14-27-20-21-33-22-27/h20-22H
• InChI Key： KHGSWOSYHWJVBR-UHFFFAOYSA-N
• SMILES： [C]/C(=[C]/[C][C]/C(=[C]\[C][C]/C(=[C]/[C][C](C(=[C])[C])[C][C]/C(/C(=O)[O])=[C]/[C][C]C1=COC=C1)/[C])/[C])/[C] |^1:0,2,6,10,12,15,21,22,30,31,32,^4:3,4,7,8,11,14,16,17,23,24|

Experimental Properties

• Density: 0.973±0.06 g/cm3(Predicted)
• Boiling Point: 577.7±50.0 °C(Predicted)
• pka: 4.86±0.36(Predicted)